Cas no 4351-48-8 (21-Deschloro Clobetasol 17-Propionate)

• Product Name: 21-Deschloro Clobetasol 17-Propionate
• CAS No: 4351-48-8
• MF: C₂₅H₃₃FO₅
• MW: 432.524931669235
• CID: 928975
• PubChem ID: 107542
• Update Time: 2025-07-30

21-Deschloro Clobetasol 17-Propionate Chemical and Physical Properties

Names and Identifiers

• 9-fluoro-11beta,17-dihydroxy-16beta-methylpregna-1,4-diene-3,20-dione 17-propionate
• [(8S,9R,10S,11S,13S,14S,16S,17R)-17-acetyl-9-fluoro-11-hydroxy-10,13,16-trimethyl-3-oxo-6,7,8,11,12,14,15,16-octahydrocyclopenta[a]phenanthren-17-yl] propanoate
• (11beta,16beta)-9-fluoro-11-hydroxy-16-methyl-3,20-dioxopregna-1,4-dien-17-yl propanoate
• 21-Deschloro Clobetasol 17-Propionate
• 21-Deoxybetamethasone 17-propionate
• UNII-5J8MF9TDIU
• 5J8MF9TDIU
• NS00045220
• CLOBETASOL PROPIONATE IMPURITY H [EP IMPURITY]
• 4351-48-8
• DOXIBETASOL 17-PROPIONATE
• DOXIBETASOL PROPIONATE
• 21-DESOXY-BETAMETHASONE-17-PROPIONATE
• EINECS 224-414-8
• GR-2/443
• PREGNA-1,4-DIENE-3,20-DIONE, 9-FLUORO-11.BETA.,17-DIHYDROXY-16.BETA.-METHYL-, 17-PROPIONATE
• PREGNA-1,4-DIENE-3,20-DIONE, 9-FLUORO-11-HYDROXY-16-METHYL-17-(1-OXOPROPOXY)-, (11.BETA.,16.BETA.)-
• Q27262410

• Inchi： 1S/C25H33FO5/c1-6-21(30)31-25(15(3)27)14(2)11-19-18-8-7-16-12-17(28)9-10-22(16,4)24(18,26)20(29)13-23(19,25)5/h9-10,12,14,18-20,29H,6-8,11,13H2,1-5H3/t14-,18-,19-,20-,22-,23-,24-,25-/m0/s1
• InChI Key： ZAQGQQMIBBCIRM-RDEWRQEPSA-N
• SMILES： F[C@@]12[C@]3(C=CC(C=C3CC[C@H]1[C@@H]1C[C@H](C)[C@](C(C)=O)([C@@]1(C)C[C@@H]2O)OC(CC)=O)=O)C

Computed Properties

• Exact Mass: 432.23129
• Monoisotopic Mass: 432.23120231g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 31
• Rotatable Bond Count: 4
• Complexity: 908
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 8
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 6
• XLogP3: nothing
• Topological Polar Surface Area: 80.7Ų

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Melting Point: NA
• Boiling Point: 542.8±50.0 °C at 760 mmHg
• Flash Point: 282.1±30.1 °C
• PSA: 80.67
• Vapor Pressure: 0.0±3.3 mmHg at 25°C

21-Deschloro Clobetasol 17-Propionate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)